Cas no 761-65-9 (N,N-Dibutylformamide)

• Product Name: N,N-Dibutylformamide
• CAS No: 761-65-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD00003289
• CID: 39767
• PubChem ID: 87568589
• Update Time: 2025-08-05

N,N-Dibutylformamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dibutylformamide
• Dibutylformamide
• N,N-Di-n-butylformamide
• EINECS 212-090-0
• Formamide,N,N-dibutyl
• Formamide,N,N-di-n-butyl
• NSC 404525
• n,n-dibutyl-formamide
• MFCD00003289
• Formamide,N-di-n-butyl-
• AMY3064
• Q27258593
• SY013148
• Dibutylamid kyseliny mravenci
• NSC-404525
• EC 212-090-0
• W-104375
• NSC404525
• D2147
• DTXSID3022114
• N pound notN-Dibutylformamide
• Formamide, N,N-di-n-butyl-
• InChI=1/C9H19NO/c1-3-5-7-10(9-11)8-6-4-2/h9H,3-8H2,1-2H
• Formamide,N-dibutyl-
• AKOS009157162
• formamide, dibutyl-
• Formamide, N,N-dibutyl-
• BCP29821
• CS-0187560
• 4315805S5N
• 4-04-00-00565 (Beilstein Handbook Reference)
• LS-13714
• WLN: VHN4&4
• BRN 0636100
• NS00009641
• SCHEMBL26772
• 761-65-9
• N,N-Dibutylformamide, 99%
• A849002
• DI(N-BUTYL)FORAMIDE, N,N-
• FT-0629573
• AI3-18810
• UNII-4315805S5N
• F0001-1929
• ETHYLMERCURICCHLORIDE
• Dibutylamid kyseliny mravenci [Czech]
• E78231
• Dibutylformamide;Formamide, N,N-dibutyl-
• Formamide, N,N-dibutyl- (6CI, 7CI, 8CI, 9CI, ACI); N,N-Dibutylformamide (ACI); Dibutylformamide; N,N-Di-n-butylformamide; N-Formyldibutylamine; NSC 404525
• N,NDinbutylformamide
• Formamide, N,Ndibutyl
• DTXCID302114
• DB-075075
• Formamide, N,Ndinbutyl
• 212-090-0
• N,N-Di(but-1-yl)formamide

• MDL： MFCD00003289
• Inchi： 1S/C9H19NO/c1-3-5-7-10(9-11)8-6-4-2/h9H,3-8H2,1-2H3
• InChI Key： NZMAJUHVSZBJHL-UHFFFAOYSA-N
• SMILES： O=CN(CCCC)CCCC
• BRN： 636100

Computed Properties

• Exact Mass: 157.14700
• Monoisotopic Mass: 157.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 85.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.864 g/mL at 25 °C(lit.)
• Melting Point: <-30°C
• Boiling Point: 243°C
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.44(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 20.31000
• LogP: 2.68090
• Vapor Pressure: <1 mmHg ( 20 °C)
• Solubility: Not determined

N,N-Dibutylformamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 37-43
• Safety Instruction： S36/37-S37/39-S26
• RTECS：LQ1833000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-Dibutylformamide

N,N-Dibutylformamide (CAS No. 761-65-9): A Comprehensive Overview

N,N-Dibutylformamide (CAS No. 761-65-9) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as N,N-dibutylmethanamide, is a clear, colorless liquid with a characteristic amine-like odor. Its unique chemical structure and properties make it an essential reagent in fields such as organic synthesis, pharmaceutical research, and materials science.

The molecular formula of N,N-Dibutylformamide is C8H17NO, and it has a molecular weight of approximately 143.22 g/mol. The compound is characterized by its high boiling point (230-232°C) and low vapor pressure, which contribute to its stability and ease of handling in laboratory and industrial settings. Additionally, its excellent solvating properties make it a valuable solvent for a wide range of chemical reactions.

In the realm of organic synthesis, N,N-Dibutylformamide is often used as a reaction medium due to its ability to dissolve both polar and non-polar substances. This property is particularly useful in reactions involving transition metal catalysts, where the solvent's ability to stabilize the catalyst and reactants can significantly enhance reaction efficiency and yield. Recent studies have explored the use of N,N-Dibutylformamide in the synthesis of complex organic molecules, including pharmaceutical intermediates and fine chemicals.

In the pharmaceutical industry, N,N-Dibutylformamide plays a crucial role in the development and production of various drugs. Its solubility properties make it an ideal solvent for the preparation of drug formulations, particularly those requiring high concentrations of active ingredients. Additionally, the compound's low toxicity and biocompatibility have made it a preferred choice for use in parenteral drug delivery systems. Recent research has also highlighted its potential as a co-solvent in the formulation of poorly soluble drugs, enhancing their bioavailability and therapeutic efficacy.

Materials science is another area where N,N-Dibutylformamide has found significant applications. Its ability to dissolve a wide range of polymers makes it an excellent solvent for polymer processing and characterization. In particular, it has been used in the preparation of polymer solutions for techniques such as spin coating, film casting, and electrospinning. These processes are essential for the fabrication of advanced materials with tailored properties, such as conductive polymers, polymer electrolytes, and nanofiber mats.

Environmental considerations are increasingly important in the selection of solvents for industrial processes. N,N-Dibutylformamide has been evaluated for its environmental impact, with studies indicating that it has low volatility and biodegradability under certain conditions. This makes it a more environmentally friendly alternative to some traditional solvents with higher environmental risks. However, proper waste management practices are still essential to minimize any potential environmental impact.

Safety is a critical aspect when handling any chemical compound. While N,N-Dibutylformamide is generally considered safe when used under appropriate conditions, it is important to follow standard safety protocols to ensure the well-being of laboratory personnel and industrial workers. This includes using personal protective equipment (PPE), ensuring adequate ventilation, and following guidelines for storage and disposal.

In conclusion, N,N-Dibutylformamide (CAS No. 761-65-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and beyond. Its unique properties make it an invaluable tool in modern scientific research and industrial processes. As ongoing research continues to uncover new applications and optimize existing ones, the importance of N,N-Dibutylformamide in these fields is likely to grow even further.